N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C18H19N3O3S2/c1-11-9-12(2)16-15(10-11)25-18(19-16)20-17(22)13-5-7-14(8-6-13)26(23,24)21(3)4/h5-10H,1-4H3,(H,19,20,22)
• InChI Key: WQZWQBYYJAABOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide, also known as DBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBT is a benzothiazole derivative that has been synthesized through a multi-step process involving the reaction of 2-aminobenzothiazole with dimethylsulfamoyl chloride, followed by acylation with 4-chlorobenzoyl chloride.

Scientific Research Applications

Chemical Synthesis

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide and its derivatives have been instrumental in the advancement of chemical synthesis. The compound has been involved in the synthesis of various heterocyclic compounds. For instance, Darweesh et al. (2016) demonstrated the use of similar benzothiazole-based heterocycles in synthesizing novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, highlighting its utility as a building block in constructing complex molecular architectures (Darweesh et al., 2016). Ahmad et al. (2012) reported the synthesis of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which were evaluated for their antioxidant activities, showcasing the compound's potential in generating biologically active molecules (Ahmad et al., 2012).

Drug Development

In the field of drug development, benzothiazole derivatives have shown promise in anticancer and antimicrobial activities. Waghmare et al. (2013) explored the anticancer properties of 3-cyano-6,9-dimethyl-4-imino 2-methylthio 4H-pyrimido[2,1-b][1,3] benzothiazole and its derivatives, revealing significant in-vitro activity against various cancer cell lines (Waghmare et al., 2013). The antimicrobial potential of benzothiazole derivatives was also demonstrated, with various synthesized compounds showing significant antimicrobial activity, suggesting their potential as therapeutic leads for new drug candidates (Kale and Mene, 2013).